7,8-dimethoxy-3-(4-nitrobenzyl)-1,3-dihydro-2H-3-benzazepin-2-one

• IUPAC Name: 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-1H-3-benzazepin-2-one
• InChI: InChI=1S/C19H18N2O5/c1-25-17-9-14-7-8-20(19(22)11-15(14)10-18(17)26-2)12-13-3-5-16(6-4-13)21(23)24/h3-10H,11-12H2,1-2H3
• InChI Key: ZPGAKFJCFLOHRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=CN(C(=O)CC2=C1)CC3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol

Description

“7,8-Dimethoxy-3-(4-nitrobenzyl)-1,3-dihydro-2H-3-benzazepin-2-one” is a chemical compound with the formula C19H18N2O5 and a molecular weight of 354.36.

Scientific Research Applications

Synthesis and Structural Analogs

• Carpenter, Peesapati, and Proctor (1979) developed synthetic pathways for various bromo-compounds and tetrahydro-7-hydroxy-8-methoxy-1-benzazepin-5-ones, starting from methyl 4,5-dimethoxyanthranilate. Their work contributes to the broader understanding of structural analogs of the compound (Carpenter et al., 1979).
• Pecherer, Sunbury, and Brossi (1971) focused on the nitration of tetrahydro-1H-3-benzazepine derivatives, yielding 7-nitro derivatives and discussing their further transformations. This research illuminates the chemical versatility and potential applications of nitro-substituted benzazepines (Pecherer et al., 1971).

Photoreactivity and Drug Design

• Katritzky, Xu, Vakulenko, Wilcox, and Bley (2003) explored the photoreactivity of molecules with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, highlighting the influence of structural modifications on photodecomposition rates. This study provides insights into the design of photo-responsive molecules (Katritzky et al., 2003).

Applications in Medicinal Chemistry

• Samet, Marshalkin, Kislyi, Chernysheva, Strelenko, and Semenov (2005) synthesized substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones, demonstrating their relevance in creating compounds with potential antidepressant activity. This highlights the therapeutic potential of structurally related compounds (Samet et al., 2005).

Neurochemical Pharmacology

• Eshleman, Wolfrum, Reed, Kim, Johnson, and Janowsky (2018) studied the neurochemical pharmacology of psychoactive substituted N-benzylphenethylamines, providing insights into their mechanisms of action at serotonin receptors. This research indicates the broader pharmacological implications of structurally similar compounds (Eshleman et al., 2018).

Mechanism of Action

The mechanism of action for this compound is not available in the sources I found.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I found.